2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
Overview
Description
The compound “2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid” belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would include a pyrazole ring attached to a difluoroacetic acid group. The ethyl group would be attached to one of the nitrogen atoms in the pyrazole ring .Chemical Reactions Analysis
Pyrazoles can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, undergo substitutions, or participate in cycloaddition reactions . The specific reactions that “this compound” can undergo would depend on the reaction conditions and the other reactants present.Scientific Research Applications
Synthesis and Chemical Characterization
- The compound has been utilized in the synthesis of various pyrazole derivatives. For instance, Beck and Wright (1987) detailed the preparation of ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates, emphasizing the role of similar compounds in heterocyclic chemistry (Beck & Wright, 1987).
- Guillaume et al. (1994) described a reaction pathway involving ethyl 2-diazo-4,4,4-trifluoroacetoacetate, showcasing the chemical reactivity and potential applications of related compounds in organic synthesis (Guillaume et al., 1994).
Structural and Spectral Studies
- Jones et al. (1996) conducted a study on trifluoromethylazoles, similar to 2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid, focusing on their structural and spectral properties. This research highlights the potential for using such compounds in various scientific applications, such as pH measurement in biological media (Jones et al., 1996).
Applications in Material Science
- Matiwane et al. (2020) explored pyrazolyl compounds in the synthesis of zinc(II) carboxylate complexes, demonstrating the utility of similar compounds in the field of material science, particularly as catalysts in copolymerization processes (Matiwane et al., 2020).
Novel Synthetic Pathways
- The synthesis of novel pyrazolo derivatives, as explored by Wu et al. (2006), indicates the importance of compounds like this compound in creating new chemical entities. These entities have potential applications in various fields including pharmacology and agriculture (Wu et al., 2006).
Future Directions
Properties
IUPAC Name |
2-(1-ethylpyrazol-4-yl)-2,2-difluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2O2/c1-2-11-4-5(3-10-11)7(8,9)6(12)13/h3-4H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQUDPMBGABAPKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C(C(=O)O)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1249324-44-4 | |
Record name | 2-(1-ethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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